Cas no 313656-28-9 (Ethanol,2-(5-isoquinolinyloxy)-)
313656-28-9 structure
Product Name:Ethanol,2-(5-isoquinolinyloxy)-
CAS No:313656-28-9
MF:C11H11NO2
MW:189.210542917252
CID:301012
PubChem ID:22036241
Update Time:2025-04-19
Ethanol,2-(5-isoquinolinyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-(5-isoquinolinyloxy)-
- 2-(5-Isoquinolinyloxy)ethanol
- 2-(isoquinolin-5-yloxy)ethanol
- 2-isoquinolin-5-yloxyethanol
- DRDPUEDOROQMQU-UHFFFAOYSA-N
- 313656-28-9
- SCHEMBL4328934
-
- Inchi: 1S/C11H11NO2/c13-6-7-14-11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13H,6-7H2
- InChI Key: DRDPUEDOROQMQU-UHFFFAOYSA-N
- SMILES: O(CCO)C1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.35
Ethanol,2-(5-isoquinolinyloxy)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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